Cas no 109660-13-1 (4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole)

4,4-Dimethyl-2-quinolin-2-yl-5H-1,3-oxazole is a heterocyclic compound featuring a fused oxazole-quinoline structure, offering unique chemical properties for research and synthesis applications. Its rigid bicyclic framework enhances stability, while the electron-rich quinoline moiety provides potential for coordination chemistry and photophysical studies. The 4,4-dimethyl substitution on the oxazole ring contributes to steric hindrance, influencing reactivity and selectivity in organic transformations. This compound is particularly valuable as a building block in medicinal chemistry, where its structural motifs may be leveraged for drug discovery or as a ligand in catalytic systems. Its well-defined molecular architecture makes it suitable for mechanistic studies and material science applications.

4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole structure

109660-13-1 structure

Product Name:4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole

CAS No:109660-13-1

MF:C₁₄H₁₄N₂O

MW:226.273763179779

CID:1188115

PubChem ID:13774178

Update Time:2025-05-21

4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

- 4,4-dimethyl-2-quinolin-2-yl-5H-1,3-oxazole
- ACMC-20aoq2
- Quinox-diMe
- CTK8C6155
- 4,4-dimethyl-2-(quinolin-2-yl)oxazoline
- Quinoline, 2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)-
- 4,4-dimethyl-2-(quinoline-2-yl)-oxazoline
- AGN-PC-00NXNE
- SureCN6518755
- 4,4-Dimethyl-2-(2-quinolinyl)oxazoline
- 2-(4,4-DIMETHYL-4,5-DIHYDRO-2-OXAZOLYL)QUINOLINE
- 109660-13-1
- 2-(4,4-Dimethyl-4,5-dihydro-2-oxazolyl)quinoline, >=96.5% (HPLC)
- SCHEMBL6518755
- QCVNRITUPLGEMZ-UHFFFAOYSA-N
- AKOS025394139
- BS-22742
- 2-(4,4-Dimethyl-4,5-dihydro-1,3-oxazol-2-yl)quinoline
- DTXSID30549038
- 4,4-Dimethyl-2-(quinolin-2-yl)-4,5-dihydrooxazole
- 4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole
- Inchi： 1S/C14H14N2O/c1-14(2)9-17-13(16-14)12-8-7-10-5-3-4-6-11(10)15-12/h3-8H,9H2,1-2H3
- InChI Key： QCVNRITUPLGEMZ-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC3C=CC=CC=3N=2)=NC(C)(C)C1

Computed Properties

Exact Mass: 226.11072
Monoisotopic Mass: 226.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 34.5Å²

Experimental Properties

PSA: 34.48

4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole Security Information

Hazard Category Code： 21/22-36/38-51/53
Safety Instruction： 26-61
Hazardous Material Identification：

4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AB59010-250mg	2-(4,4-Dimethyl-4,5-dihydro-2-oxazolyl)quinoline	109660-13-1	95%	250mg	$97.00	2024-04-20
A2B Chem LLC	AB59010-1g	2-(4,4-Dimethyl-4,5-dihydro-2-oxazolyl)quinoline	109660-13-1	95%	1g	$271.00	2024-04-20
A2B Chem LLC	AB59010-5g	2-(4,4-Dimethyl-4,5-dihydro-2-oxazolyl)quinoline	109660-13-1	95%	5g	$1054.00	2024-04-20
1PlusChem	1P003FB6-5g	2-(4,4-Dimethyl-4,5-dihydro-2-oxazolyl)quinoline	109660-13-1	95%	5g	$1385.00	2025-02-19
1PlusChem	1P003FB6-250mg	2-(4,4-Dimethyl-4,5-dihydro-2-oxazolyl)quinoline	109660-13-1	95%	250mg	$81.00	2025-02-19

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Additional information on 4,4-dimethyl-2-quinolin-2-yl-5h-1,3-oxazole

4,4-Dimethyl-2-Quinolin-2-Yl-5H-1,3-Oxazole: A Comprehensive Overview

CAS No. 109660-13-1, commonly referred to as 4,4-dimethyl-2-quuinolin-2-yl-5H-1,3-Oxazole, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its distinctive structure, which combines a quinoline moiety with a 1,3-Oxazole ring system. The presence of the quinoline group imparts aromaticity and potential electronic properties, while the oxazole ring introduces additional functional groups that can influence reactivity and applications.

The synthesis of 4,4-dimethyl-quuinolin-2-Yl-5H-1,3-Oxazole involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its molecular geometry and intermolecular interactions.

CAS No. 109660-13-1 has shown promising applications in various domains. In the pharmaceutical industry, its unique electronic properties make it a potential candidate for drug development. Researchers have explored its ability to act as a ligand in metalloenzyme inhibitors and as a component in anti-cancer drug delivery systems. Recent studies have demonstrated its potential as a modulator of cellular signaling pathways, particularly in the context of neurodegenerative diseases.

In the realm of materials science, 4,4-dimethyl-quuinolin-2-Yl-5H strong > -1,3-Oxazole strong > has been investigated for its role in organic electronics. Its ability to form stable charge transfer complexes makes it a valuable component in organic photovoltaic devices and light-emitting diodes (OLEDs). Furthermore, its thermal stability and mechanical properties have been optimized through advanced processing techniques, enhancing its suitability for high-performance materials.

The environmental impact of CAS No. 109660 strong > -13 strong > -1 strong > has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate biodegradability under specific conditions, further investigations are required to fully understand its environmental fate and risks.

In conclusion, 4 strong > ,4 strong > -dimethyl-quuinolin strong > -2-Yl strong > -5H strong > -1 strong > ,3-Oxazole strong > ( CAS No . 109660 - 13 - 1 ) represents a versatile compound with diverse applications across multiple scientific disciplines . Its unique chemical structure , coupled with recent advancements in synthesis and characterization techniques , positions it as a key player in future innovations within organic chemistry , pharmacology , and materials science . As research continues to uncover new properties and applications , this compound is poised to make significant contributions to both academic and industrial sectors .